N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide

• IUPAC Name: N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide
• InChI: InChI=1S/C14H18N4O/c1-14(6-8-15-9-7-14)16-13(19)12-10-4-2-3-5-11(10)17-18-12/h2-5,15H,6-9H2,1H3,(H,16,19)(H,17,18)
• InChI Key: POAZUMVUOPBQRL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)NC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide, also known as NM-2201, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2013 and has gained popularity among researchers for its potential use in scientific research.

Mechanism of Action

N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes, including appetite, pain sensation, mood, and memory. By activating these receptors, N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide can produce a range of effects on the body and brain.
Biochemical and Physiological Effects:
N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It can also produce changes in behavior, such as alterations in locomotor activity and anxiety-like behavior. These effects are likely due to the activation of CB1 and CB2 receptors in various parts of the brain and body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide in lab experiments is its potent and selective activity at the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoid receptor activation in a controlled and precise manner. However, one of the limitations of using N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide is its potential for producing adverse effects, such as cardiovascular and behavioral changes. Careful dosing and monitoring are necessary to ensure the safety of researchers and animals involved in the experiments.

Future Directions

There are many potential future directions for research on N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide, including studies on its pharmacokinetics, metabolism, and toxicity. Researchers may also investigate the effects of N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide on specific physiological processes, such as inflammation, pain, and memory. Additionally, the development of new synthetic cannabinoids based on the structure of N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide may lead to the discovery of novel drugs with therapeutic potential.

Synthesis Methods

N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide can be synthesized using a variety of methods, including the use of palladium-catalyzed coupling reactions and the use of indazole derivatives as starting materials. One of the most common methods for synthesizing N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide involves the reaction of 4-methylpiperidine with 1H-indazole-3-carboxylic acid in the presence of a coupling agent.

Scientific Research Applications

N-(4-methylpiperidin-4-yl)-1H-indazole-3-carboxamide has been used in a variety of scientific research applications, including studies on the endocannabinoid system, cannabinoid receptor agonists, and drug metabolism. It has also been used in studies on the effects of synthetic cannabinoids on the brain and behavior.